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Compound of Interest

Compound Name: C18 Dihydroceramide-d3

Cat. No.: B15554990

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C18 Dihydroceramide (N-stearoyl-sphinganine) is a key intermediate in the de novo

sphingolipid synthesis pathway, serving as the direct precursor to C18 ceramide. Traditionally

viewed as a mere biosynthetic intermediate, recent clinical research has illuminated the

significance of dihydroceramides themselves as bioactive lipids. Altered plasma concentrations

of specific dihydroceramide species, including C18 dihydroceramide, have been associated

with various cardiometabolic diseases, such as Type 2 Diabetes (T2D) and cardiovascular

disease. This has positioned C18 dihydroceramide as a promising biomarker for disease risk

stratification and for monitoring therapeutic interventions.

The quantification of endogenous lipids in complex biological matrices requires high precision

and accuracy. C18 Dihydroceramide-d3 is a stable isotope-labeled form of C18

dihydroceramide that serves as an ideal internal standard for quantitative analysis by mass

spectrometry. By introducing a known amount of C18 Dihydroceramide-d3 into a sample prior

to processing, variations arising from sample extraction, handling, and instrument response can

be normalized, thereby enabling accurate and reproducible quantification of the endogenous
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C18 dihydroceramide. These application notes provide detailed protocols for the use of C18
Dihydroceramide-d3 in clinical research settings.

Signaling Pathway
The de novo synthesis of sphingolipids is a fundamental cellular process that begins in the

endoplasmic reticulum. The pathway culminates in the production of ceramides, which are

central hubs for the synthesis of more complex sphingolipids like sphingomyelin and

glycosphingolipids. Dihydroceramides are the immediate precursors to ceramides.
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Caption: De novo sphingolipid synthesis pathway highlighting C18 Dihydroceramide.

Clinical Applications and Data
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Recent studies have highlighted the modulation of C18 dihydroceramide levels in various

clinical contexts. For instance, research has shown that supplementation with vitamin D can

significantly alter plasma concentrations of C18 dihydroceramide in patients with Type 2

Diabetes.[1][2] Furthermore, elevated levels of plasma dihydroceramides have been identified

as potential early biomarkers for the development of T2D, with significant increases observed

up to nine years before a clinical diagnosis.

Quantitative Data Summary
The following table summarizes representative data from a clinical study investigating the effect

of vitamin D supplementation on plasma C18 dihydroceramide levels in patients with Type 2

Diabetes.[1]

Clinical Cohort Time Point Analyte
Mean
Concentration
(ng/mL)

Standard
Deviation
(ng/mL)

Placebo Group

(T2D)
Baseline

C18

Dihydroceramide
14.5 12.25

Placebo Group

(T2D)
6 Months

C18

Dihydroceramide
11.6 6.85

Vitamin D Group

(T2D)
Baseline

C18

Dihydroceramide
17.3 5.8

Vitamin D Group

(T2D)
6 Months

C18

Dihydroceramide
18.8 7.15

Experimental Protocols
The following is a detailed protocol for the quantification of C18 dihydroceramide in human

plasma or serum using C18 Dihydroceramide-d3 as an internal standard, followed by analysis

with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents
Biological Samples: Human plasma or serum, stored at -80°C.
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Internal Standard (IS): C18 Dihydroceramide-d3.

Solvents: LC-MS grade methanol, isopropanol, acetonitrile, and water.

Reagents: Formic acid, ammonium formate.

Equipment:

Microcentrifuge tubes (1.5 mL) or 96-well plates.

Adjustable micropipettes.

Vortex mixer.

Centrifuge capable of reaching >12,000 x g at 4°C.

LC-MS/MS system (e.g., UHPLC coupled to a triple quadrupole mass spectrometer).

Experimental Workflow Diagram
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4. Vortex & Incubate
(e.g., 20 min at -20°C)

5. Centrifugation
(e.g., 14,000 x g, 10 min, 4°C)

6. Collect Supernatant

7. LC-MS/MS Analysis

8. Data Processing &
Quantification
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Caption: Experimental workflow for C18 Dihydroceramide quantification.
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Step-by-Step Methodology
1. Preparation of Internal Standard Working Solution:

Prepare a stock solution of C18 Dihydroceramide-d3 in an appropriate solvent (e.g.,

methanol) at a concentration of 1 mg/mL.

From the stock solution, prepare a working internal standard solution at a concentration

suitable for spiking into the samples (e.g., 100 ng/mL in methanol). The optimal

concentration should be determined based on the expected endogenous levels of C18

dihydroceramide and the sensitivity of the mass spectrometer.

2. Sample Preparation (Protein Precipitation):

Thaw frozen human plasma or serum samples on ice.

Vortex the samples briefly to ensure homogeneity.

In a 1.5 mL microcentrifuge tube, add 50 µL of the plasma/serum sample.

Add a specific volume of the C18 Dihydroceramide-d3 internal standard working solution to

the sample.

Add 200 µL of ice-cold methanol to the sample to precipitate proteins.

Vortex the mixture vigorously for 30 seconds.

Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant containing the lipids and transfer it to an autosampler vial

for LC-MS/MS analysis.

3. Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.
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Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM

ammonium formate.

Gradient: A typical gradient would start at 60% B, increasing to 100% B over several minutes

to elute the lipids. The gradient should be optimized to ensure baseline separation of C18

dihydroceramide from other isomers and lipids.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

4. Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The specific precursor-to-product ion transitions for both endogenous C18

dihydroceramide and the C18 Dihydroceramide-d3 internal standard need to be optimized

for the specific instrument used.

C18 Dihydroceramide (Endogenous): The precursor ion will be the [M+H]+ adduct. The
product ion typically results from the neutral loss of water and fragmentation of the
sphingoid backbone.
C18 Dihydroceramide-d3 (Internal Standard): Monitor the corresponding transition, which
will be shifted by the mass of the deuterium labels.

5. Data Analysis and Quantification:

Calibration Curve: Prepare a series of calibration standards with known concentrations of

non-labeled C18 dihydroceramide and a fixed concentration of the C18 Dihydroceramide-
d3 internal standard in a surrogate matrix (e.g., charcoal-stripped serum).

Quantification: Plot the ratio of the peak area of the analyte (endogenous C18

dihydroceramide) to the peak area of the internal standard (C18 Dihydroceramide-d3)

against the concentration of the analyte in the calibration standards. Perform a linear

regression to generate a calibration curve. Determine the concentration of C18
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dihydroceramide in the unknown samples by interpolating their analyte/internal standard

peak area ratios from this curve.

Conclusion
C18 Dihydroceramide-d3 is an indispensable tool for the accurate and precise quantification

of endogenous C18 dihydroceramide in clinical research. Its use as an internal standard in LC-

MS/MS-based lipidomics workflows allows for the reliable measurement of this emerging

biomarker in various disease states. The protocols and data presented here provide a

comprehensive guide for researchers, scientists, and drug development professionals to

incorporate the analysis of C18 dihydroceramide into their clinical studies, potentially leading to

new insights into disease mechanisms and the development of novel diagnostic and

therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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